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Drug Profile and Clinical Development

Table 1: Taplucainium (NTX-1175) Profile Summary

Feature Description

Drug Name Taplucainium (formerly NTX-1175) [1]

Company Nocion Therapeutics [1]

Therapeutic Class Charged sodium channel blocker; "nocion" [1]

Proposed
Mechanism

Selective silencing of activated nociceptors; enters through various large pore

channels (P2X, TRPV, TRPA, TRPM) to block sodium channels [1]

Administration Dry powder for inhalation [1]

Indication Refractory or Unexplained Chronic Cough (RCC/UCC) [1] [2]

Development
Status

Phase 2b (as of July 2024) [1]
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Table 2: Key Clinical Trial and Preclinical Data

Aspect Findings / Details

Preclinical
Efficacy

"Complete inhibition of cough response" in models [1].

Clinical Safety "Favorable safety profile" in three early-stage clinical studies [1].

Phase 2b
(ASPIRE)
Design

Randomized, double-blind, placebo-controlled trial in 240 subjects with chronic
cough [1].

Primary
Endpoint

Not explicitly stated in available sources; likely based on cough severity/frequency.

Key PRO
Instrument

Cough Severity Diary (CSD): A validated, 7-item daily diary measuring frequency (3

items), intensity (2 items), and disruption (2 items) on a 0-10 scale. A reduction of
≥1.3 points is considered a clinically meaningful improvement [3].

Other PROs
Used

Leicester Cough Questionnaire (LCQ), Cough Severity Visual Analogue Scale
(VAS), Patient Global Impression of Change (PGIC) [3].

Funding $62 Million Series B financing (March 2024) to advance Phase 2b trial and prepare
for Phase 3 [2].

Proposed Mechanism of Action and Workflow

The following diagrams illustrate the proposed mechanism of Taplucainium and the general workflow of its

key clinical trial.
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Proposed Mechanism of Taplucainium in Chronic Cough

This mechanism highlights Taplucainium's key differentiator: its ability to enter neurons specifically through

pathologically activated large pore channels, leading to a targeted suppression of the cough signal [1].
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ASPIRE Phase 2b Clinical Trial Workflow
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Application Notes for Researchers

Differentiated Mechanism: Taplucainium's broad entry mechanism via multiple large pore channels
(P2X, TRPV, TRPA, TRPM) and downstream sodium channel blockade may offer efficacy in a wider

patient population compared to therapies targeting single receptors like P2X3 antagonists [1] [2].
Targeted Delivery: The charged nature of the molecule and inhaled route are designed for localized

lung action with minimal systemic exposure, potentially reducing off-target effects [1].
Endpoint Selection: The Cough Severity Diary (CSD) is a critical, FDA-aligned PRO for cough

severity trials. A ≥1.3-point reduction in the mean weekly CSD total score is a validated benchmark
for defining clinically meaningful improvement [3].

Competitive Landscape: Note that Taplucainium is developing in a competitive space, with GSK's
P2X3 antagonist (expected Phase 3 results in 2025) being a key candidate to watch [2].

Missing Information and Next Steps

It is important to note that specific experimental protocols for preclinical studies (e.g., animal models of

cough, electrophysiology assays) and early-phase clinical trials (Phase 1) are not detailed in the public

domain.

For the most detailed and up-to-date protocol information, I recommend:

Checking Clinical Trial Registries: Search for the official record of the "ASPIRE" trial (NCT number)

on databases like ClinicalTrials.gov. The protocol synopsis often contains extensive methodological
detail.

Monitoring for Publications: As the Phase 2b trial concludes, look for peer-reviewed publications
that will provide full results and detailed methods.

Reviewing Conference Abstracts: Scientific meetings (e.g., American Thoracic Society) may
present additional data and methodological insights.

I hope these structured application notes provide a solid foundation for your work. Would you like a more

detailed breakdown of the clinical outcome assessments, such as the specific items and scoring of the Cough

Severity Diary?
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b12865047#taplucainium-

experimental-protocols-chronic-cough]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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